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Compound of Interest

Compound Name: 1-Bromo-2-fluoro-2-methylpropane

Cat. No.: B125078

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Bromo-2-fluoro-2-methylpropane was
found. The following procedures are based on general guidelines for the disposal of
halogenated hydrocarbons and data for structurally similar compounds. Researchers,
scientists, and drug development professionals must consult with their institution's
Environmental Health and Safety (EHS) department for definitive guidance before proceeding
with any disposal.

This document provides essential safety and logistical information for the proper handling and
disposal of 1-Bromo-2-fluoro-2-methylpropane, designed to provide procedural, step-by-step
guidance.

Immediate Safety and Handling Precautions

Prior to handling, ensure you are in a well-ventilated area, preferably within a chemical fume
hood.[1] Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat.[1] Avoid all personal contact, including inhalation of
vapors.[2] Keep the compound away from heat, sparks, open flames, and other ignition
sources.[3] Metal containers used for transfer should be grounded and bonded, and only non-
sparking tools should be used.[3]

Spill Management

In the event of a spill, evacuate all non-essential personnel from the area.[3] Remove all
ignition sources.[3] For small spills, absorb the material with an inert absorbent, such as

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b125078?utm_src=pdf-interest
https://www.benchchem.com/product/b125078?utm_src=pdf-body
https://www.benchchem.com/product/b125078?utm_src=pdf-body
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19974~~PDF~~MTR~~CGV4~~EN~~2025-10-07%2018:16:49~~2-Bromo-1-chloro-2-methylpropane~~
https://nj.gov/health/eoh/rtkweb/documents/fs/0265.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0265.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0265.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0265.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

activated charcoal, sand, or earth.[2][3] Do not use combustible materials like paper towels.
Once absorbed, collect the material into a suitable, labeled, and closed container for disposal.
[4][2] The spill area should then be ventilated and washed.[3] For large spills, contact your
institution's EHS department immediately.

Disposal Operational Plan

The disposal of 1-Bromo-2-fluoro-2-methylpropane, as a halogenated hydrocarbon, must be
treated as hazardous waste.[1][3]

Step 1: Waste Segregation Keep halogenated solvent waste separate from non-halogenated
waste to prevent costly disposal procedures.[1] Do not mix with other waste streams such as
heavy metals, pesticides, or cyanides.[1]

Step 2: Containerization Use a designated, clearly labeled hazardous waste container for
collecting 1-Bromo-2-fluoro-2-methylpropane waste.[1][5] The container should be made of a
material compatible with halogenated hydrocarbons and must be kept tightly closed when not
in use.[1][6] Do not fill the container to more than 90% of its capacity.[5]

Step 3: Labeling Label the waste container with "Hazardous Waste" and the full chemical
name: "1-Bromo-2-fluoro-2-methylpropane.[5] Include the approximate concentration and
accumulation start date.

Step 4: Storage Store the waste container in a designated satellite accumulation area.[1] This
area should be a cool, dry, and well-ventilated location, away from incompatible materials such
as strong oxidizing agents and strong bases.[4][3] The container should be stored in secondary
containment to prevent spills.[1]

Step 5: Final Disposal Contact your institution's EHS department to arrange for the pickup and
disposal of the hazardous waste container.[1][3] Do not attempt to dispose of this chemical
down the drain or with general laboratory trash.[2] Disposal must be carried out by a licensed
professional waste disposal service in accordance with all local, state, and federal regulations.

[7]8]

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19974~~PDF~~MTR~~CGV4~~EN~~2025-10-07%2018:16:49~~2-Bromo-1-chloro-2-methylpropane~~
https://nj.gov/health/eoh/rtkweb/documents/fs/0265.pdf
https://www.fishersci.com/store/msds?partNumber=AC168835000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19974~~PDF~~MTR~~CGV4~~EN~~2025-10-07%2018:16:49~~2-Bromo-1-chloro-2-methylpropane~~
https://nj.gov/health/eoh/rtkweb/documents/fs/0265.pdf
https://www.benchchem.com/product/b125078?utm_src=pdf-body
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0265.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b125078?utm_src=pdf-body
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1bromo2-methylpropane-CASNO-78-77-2295D-EN.aspx
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/product/b125078?utm_src=pdf-body
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.fishersci.com/store/msds?partNumber=AC168835000&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/0265.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0265.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19974~~PDF~~MTR~~CGV4~~EN~~2025-10-07%2018:16:49~~2-Bromo-1-chloro-2-methylpropane~~
https://www.sigmaaldrich.com/US/en/sds/aldrich/135615?userType=undefined
https://dept.harpercollege.edu/chemistry/msds/Bromo-2-methylpropane%201-.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The following table summarizes available quantitative data for 1-Bromo-2-fluoro-2-
methylpropane and the related compound 1-Bromo-2-methylpropane.

1-Bromo-2-fluoro-2-
Property 1-Bromo-2-methylpropane
methylpropane

CAS Number 19869-78-4[9] 78-77-3[10]
Molecular Formula C4H8BrF[9] C4H9Br[8]
Molecular Weight 155.01 g/mol [9] 137.02 g/mol [6]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 1-Bromo-2-
fluoro-2-methylpropane.
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Caption: Disposal workflow for 1-Bromo-2-fluoro-2-methylpropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Provisional Disposal Protocol for 1-Bromo-2-fluoro-2-
methylpropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b125078#1-bromo-2-fluoro-2-methylpropane-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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